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Compound of Interest

Guanosine 5'-triphosphate-5'-
Compound Name:
adenosine

Cat. No. B078190

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Guanosine 5'-triphosphate-5'-adenosine (GTP-
AMP). While specific safety data for this exact compound is not readily available, the following
recommendations are based on information for structurally similar molecules, such as
Guanosine 5'-triphosphate (GTP) and Adenosine 5'-triphosphate (ATP). Adherence to standard
laboratory safety protocols is paramount to ensure a safe working environment.[1]

Personal Protective Equipment (PPE)

Standard laboratory personal protective equipment should be worn to minimize exposure and

ensure safety.[1] The following table summarizes the recommended PPE for handling GTP-
AMP.
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PPE Category Recommended Equipment  Purpose

) Safety glasses with side Protects eyes from potential
Eye Protection i .
shields or safety goggles splashes of solutions.[1][2]

Prevents direct skin contact
Hand Protection Nitrile or latex gloves with the substance and
solutions.[1][2]

] Protects clothing and skin from
Body Protection A standard laboratory coat ) ]
accidental spills.[1][2]

Use in a well-ventilated area. A o ] )
Avoid inhalation of aerosolized

Respiratory Protection respirator may be necessary if
powder.[1][2][3]

a risk assessment indicates it.

Operational Plan: Handling and Storage

Proper handling and storage are critical for maintaining the integrity of GTP-AMP and ensuring
laboratory safety.

Receiving and Inspection: Upon receipt, inspect the packaging for any signs of damage or
leakage. If the container is compromised, handle it within a chemical fume hood while wearing
appropriate PPE.[1]

Handling:

Avoid contact with skin, eyes, and clothing.[4]

It is recommended to handle the solid form in a well-ventilated area or a fume hood to avoid

inhaling any aerosolized powder.[1]

Do not eat, drink, or smoke in the laboratory.[1][2]

Wash hands thoroughly after handling, even if gloves were worn.[1][2]

Storage:
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e Store in a dry, cool, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents.[3][5]

o Keep the container tightly closed and sealed until ready for use.[3][5]

e For long-term stability, it is advisable to store the compound in a freezer at temperatures
below -20°C.[1][5]

Disposal Plan
Dispose of waste materials in accordance with local, regional, and national regulations.[3]
Liquid Waste:

 GTP-AMP is a non-hazardous biological molecule, and liquid waste can typically be
disposed of down the drain with copious amounts of water, in accordance with local
regulations.[1]

Solid Waste:

» Uncontaminated solid waste, such as empty containers and weighing paper, can be
disposed of as regular laboratory waste.

o Contaminated materials, such as used gloves and paper towels, should be placed in a
designated chemical waste container for proper disposal by a licensed waste disposal
contractor.[3]

Spills:

» For small spills, absorb the liquid with an inert material (e.g., diatomite, universal binders)
and decontaminate surfaces with alcohol.[2]

e Sweep up solid spills and place the material into a suitable container for disposal.[5]

o Ensure the area is well-ventilated during cleanup.[2]

Experimental Workflow Diagram
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The following diagram illustrates a general workflow for preparing a solution of Guanosine 5'-

triphosphate-5'-adenosine for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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